Cas no 1805037-32-4 (3-(Difluoromethyl)-5-hydroxypyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol
• CAS No: 1805037-32-4
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918614
• Update Time: 2025-06-11

3-(Difluoromethyl)-5-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol

• Inchi： 1S/C7H7F2NO2/c8-7(9)4-1-10-2-6(12)5(4)3-11/h1-2,7,11-12H,3H2
• InChI Key： QITOPEAQITXFHB-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CO)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.8
• Topological Polar Surface Area: 53.4

Additional information on 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol

3-(Difluoromethyl)-5-hydroxypyridine-4-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol, identified by the CAS number 1805037-32-4, is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol features a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 5, and a methanol group at position 4. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. For instance, researchers have explored the role of 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol in medicinal chemistry, where its unique electronic properties make it a promising candidate for designing bioactive molecules. The presence of fluorine atoms in the difluoromethyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the hydroxyl and methanol groups provide opportunities for hydrogen bonding, further enhancing its potential as a drug lead.

In terms of synthesis, 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the pyridine ring and its substituents to achieve high yields and purity. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The physical properties of 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical reactions and formulations. Moreover, spectroscopic studies have revealed its electronic transitions and vibrational modes, providing insights into its optical properties. These attributes are particularly valuable in applications such as sensors, optoelectronics, and catalysis.

One of the most exciting developments involving 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol is its role in green chemistry. Researchers have demonstrated its ability to act as a catalyst in asymmetric synthesis, enabling the production of enantiomerically enriched compounds with high efficiency. This not only reduces waste but also lowers the environmental footprint of chemical manufacturing processes.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are essential for predicting its behavior in complex chemical systems. These findings have paved the way for innovative applications in fields such as nanotechnology and energy storage.

In conclusion, 3-(Difluoromethyl)-5-hydroxypyridine-4-methanol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new facets of this compound's properties and functionalities, its significance in both academic and industrial settings is set to grow further.